2-Amino-6-[4-(4-methoxyphenoxy)phenyl]pyridine-3,4,5-tricarbonitrile

• IUPAC Name: 2-amino-6-[4-(4-methoxyphenoxy)phenyl]pyridine-3,4,5-tricarbonitrile
• InChI: InChI=1S/C21H13N5O2/c1-27-14-6-8-16(9-7-14)28-15-4-2-13(3-5-15)20-18(11-23)17(10-22)19(12-24)21(25)26-20/h2-9H,1H3,(H2,25,26)
• InChI Key: QSTYDKIQNGVXBQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OC2=CC=C(C=C2)C3=NC(=C(C(=C3C#N)C#N)C#N)N
• Molecular Formula: C21H13N5O2
• Molecular Weight: 367.4 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of “2-Amino-6-[4-(4-methoxyphenoxy)phenyl]pyridine-3,4,5-tricarbonitrile” are not detailed in the current resources.

Scientific Research Applications

Corrosion Inhibition

One significant application of pyridine derivatives, similar to the requested compound, is in the field of corrosion inhibition. Research studies have demonstrated that these compounds can effectively inhibit the corrosion of mild steel in acidic environments. For instance, certain pyridine derivatives have been investigated for their corrosion inhibition properties on mild steel in hydrochloric acid, utilizing a combination of experimental techniques and quantum chemical studies. These studies have found that pyridine compounds act as mixed-type inhibitors, primarily cathodic, and adhere to Langmuir's adsorption isotherm, suggesting their potential as effective corrosion inhibitors in industrial applications (Ansari, Quraishi, & Singh, 2015).

Antiproliferative and Antimetastatic Activities

Another area of application for derivatives of the mentioned compound is in anticancer research. Specifically, certain pyridine derivatives have been synthesized and evaluated for their antiproliferative and antimetastatic activities against human prostate cancer cell lines. This research highlights the potential of these compounds in developing new therapeutic strategies against cancer. The study demonstrated that specific compounds significantly inhibited the proliferation of cancer cell lines and could be linked to the inhibition of MMP9 in these cell lines, suggesting a promising avenue for future anticancer drug development (Charris et al., 2021).

Chemical Synthesis and Characterization

Pyridine derivatives, including those related to the specified compound, are also extensively researched for their synthesis and structural characterization. These compounds are often synthesized through multi-component reactions and are characterized using various analytical techniques such as NMR, MS, and X-ray crystallography. The research into the synthesis of these compounds provides valuable insights into their potential applications in material science, pharmaceuticals, and as intermediates in organic synthesis (Feng, 2011).